![molecular formula C22H25F3N2O3 B2448335 2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide CAS No. 1334374-12-7](/img/structure/B2448335.png)
2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BTTPA, and it has been shown to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields. In
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Methods : Research has explored various synthesis techniques for piperidine derivatives, including palladium-catalyzed C-H functionalization, highlighting methodologies for constructing complex molecules with piperidine moieties, which are essential for developing pharmaceuticals and materials (Magano et al., 2014).
- Chemical Modifications and Derivatives : Studies have developed a range of piperidine-based compounds, investigating their potential as bioactive molecules. This includes efforts to create compounds with improved biological activity or specific functionalities, demonstrating the versatility of piperidine derivatives in chemical synthesis (Khalid et al., 2014).
Biological Activities
- Enzymatic Inhibition : Certain piperidine derivatives have been evaluated for their ability to inhibit enzymes such as acetylcholinesterase and butyrylcholinesterase, which are targets for treating conditions like Alzheimer's disease. The structure-activity relationship studies around these compounds contribute to understanding how modifications affect biological activity (Khalid et al., 2014).
- Antimicrobial Properties : Some piperidine compounds have been assessed for antimicrobial activities, revealing potential as therapeutic agents against various pathogens. This research highlights the potential of piperidine derivatives in addressing resistance to traditional antibiotics (Mokhtari & Pourabdollah, 2013).
Drug Development and Pharmacological Applications
- Potential Therapeutic Agents : Research into piperidine derivatives extends into therapeutic applications, including their roles as analgesics and in treating neurological disorders. This underscores the importance of piperidine structures in medicinal chemistry and drug design (Sugimoto et al., 1990).
properties
IUPAC Name |
2-[4-(phenylmethoxymethyl)piperidin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25F3N2O3/c23-22(24,25)30-20-8-6-19(7-9-20)26-21(28)14-27-12-10-18(11-13-27)16-29-15-17-4-2-1-3-5-17/h1-9,18H,10-16H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJGQZWFNEXOQFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=CC=C2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-((benzyloxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.